Cas no 335215-56-0 (4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure
335215-56-0 structure
Product Name:4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
CAS No:335215-56-0
MF:C12H15N3OS
MW:249.33200097084
MDL:MFCD01808688
CID:875094
PubChem ID:769947
Update Time:2025-04-19

4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
    • 4-Ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
    • 4-ethyl-5-[(4-methylphenoxy)methyl]-1,2,4-triazole-3-thiol
    • 4-Ethyl-5-p-tolyloxymethyl-4H-[1,2,4]triazole-3-thiol
    • AC1LGEYF
    • ALBB-003396
    • CTK6E9025
    • MolPort-000-871-357
    • ST090123
    • MFCD01808688
    • AG-690/13703621
    • Z57576110
    • DTXSID50354348
    • SR-01000314209
    • CS-0308191
    • 335215-56-0
    • BBL017395
    • 4-ethyl-5-(4-methylphenoxymethyl)-4H-1,2,4-triazole-3-thiol
    • SR-01000314209-1
    • SCHEMBL1544877
    • 4-ethyl-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
    • VS-06122
    • WAY-300653
    • EN300-110580
    • STK445510
    • AKOS000268517
    • 4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD01808688
    • Inchi: 1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)8-16-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H,14,17)
    • InChI Key: GNAJXKMTYGQCMD-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(COC2C=CC(C)=CC=2)N1CC

Computed Properties

  • Exact Mass: 249.09375
  • Monoisotopic Mass: 249.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • PSA: 39.94

4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-Ethyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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